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Compound of Interest

Compound Name: tert-Butyl methyl malonate

Cat. No.: B153513

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, synthesis,
and applications of tert-butyl methyl malonate, a valuable reagent in organic synthesis and
drug discovery. Its unique sterically hindered tert-butyl group and reactive methyl ester moiety
make it a versatile building block for the introduction of a carboxymethyl group or for the

construction of more complex molecular architectures.

Commercial Availability

Tert-butyl methyl malonate is readily available from a variety of chemical suppliers. The most
common purity levels offered are 95% and 97%. Pricing can vary based on the supplier,
guantity, and purity. Below is a summary of offerings from prominent suppliers.
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. . Available .
Supplier Purity . Price (USD)
Quantities
Thermo Scientific 95% 5 mL, 25 mL 60(5mL), 60 (5mL) ,
180 (25 mL)
CP Lab Safety 95%, 97% 100 g, 500 g Contact for pricing
TCI Chemicals >95.0% (GC) 25 mL, 250 mL 70(25mL), 70 (25mL) ,
450 (250 mL)
Sigma-Aldrich 95% Custom Contact for pricing
_ _ _ Milligrams to multi- o
Georganics High Purity ) Contact for pricing
kilograms
Santa Cruz o
) Custom Contact for pricing
Biotechnology
Cenmed Custom Contact for pricing

Note: Prices are approximate and subject to change. It is recommended to contact the

suppliers directly for the most current pricing and availability.

Physicochemical Properties
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Property Value

CAS Number 42726-73-8[1]

Molecular Formula CsH1404[2]

Molecular Weight 174.19 g/mol [2]

Appearance Colorless to pale yellow liquid
Boiling Point 80 °C at 11 mmHg[1]

Density 1.03 g/mL at 25 °C[1]
Refractive Index n20/D 1.415[1]

Experimental Protocols: Synthesis of Tert-Butyl
Methyl Malonate

While several methods can be envisioned for the synthesis of tert-butyl methyl malonate, a
common and effective laboratory-scale preparation involves the esterification of mono-tert-butyl
malonate.

Method 1: Hafnium(lV) Chloride Catalyzed Esterification

This method utilizes a Lewis acid catalyst for the efficient esterification of mono-tert-butyl
malonate with methanol.

Materials:

e Mono-tert-butyl malonate

e Methanol (anhydrous)

e Hafnium(IV) chloride tetrahydrofuran complex (1:2)
e Dichloromethane (DCM)

e Saturated aqueous sodium chloride (brine)
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Anhydrous magnesium sulfate
Silica gel for column chromatography
n-Hexane

Ethyl acetate

Procedure:

To a round-bottom flask equipped with a magnetic stirrer, add mono-tert-butyl malonate (1
equivalent).

Dissolve the mono-tert-butyl malonate in anhydrous methanol.

Add a catalytic amount of hafnium(lV) chloride tetrahydrofuran complex (e.g., 0.01
equivalents).

Stir the reaction mixture at room temperature. Monitor the reaction progress by thin-layer
chromatography (TLC).

Upon completion, quench the reaction by adding saturated aqueous sodium chloride
solution.

Extract the aqueous layer with dichloromethane (3x).
Combine the organic layers and dry over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the
crude product.

Purify the crude product by silica gel column chromatography using a mixture of n-hexane
and ethyl acetate as the eluent to afford pure tert-butyl methyl malonate.

Applications in Drug Development

Tert-butyl methyl malonate serves as a key building block in the synthesis of a wide range of

pharmaceutical compounds. The malonate moiety provides a versatile handle for various
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chemical transformations, including alkylation, acylation, and Michael additions. The tert-butyl
ester group can serve as a protecting group that can be selectively removed under acidic
conditions, while the methyl ester can be hydrolyzed under basic conditions.

One notable application is in the stereospecific palladium-catalyzed addition to allylic
carbonates, which is a powerful method for constructing chiral centers in drug molecules.

Visualizing Workflows and Pathways

Diagram 1: Synthesis and Purification Workflow
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Workflow for the Synthesis and Purification of Tert-Butyl Methyl Malonate

Reactants:
- Mono-tert-butyl malonate
- Methanol
- Hafnium(1V) chloride THF complex

. Mixing

Reaction:

Esterification at room temperature

P. Reaction Completion

Workup:
- Quench with brine
- Extract with DCM

3. Isolation

Drying and Concentration:
- Dry with MgSO4
- Concentrate under reduced pressure

1. Crude Product

Purification:
Silica gel column chromatography

6. Purification

Final Product:
Pure tert-butyl methyl malonate

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b153513?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Caption: A flowchart illustrating the key steps in the synthesis and purification of tert-butyl
methyl malonate.

Diagram 2: Application in Drug Synthesis

Application of Tert-Butyl Methyl Malonate in Drug Synthesis

Reagents

Tert-Butyl Methyl Malonate Allylic Carbonate Palladium Catalyst

Intermediate

Chiral Intermediate

Click to download full resolution via product page

Caption: A logical diagram showing the role of tert-butyl methyl malonate in the synthesis of a
chiral pharmaceutical intermediate.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b153513?utm_src=pdf-body
https://www.benchchem.com/product/b153513?utm_src=pdf-body
https://www.benchchem.com/product/b153513?utm_src=pdf-body-img
https://www.benchchem.com/product/b153513?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Availability and Synthetic Guide for Tert-
Butyl Methyl Malonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b153513#commercial-availability-of-tert-butyl-methyl-
malonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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